Cas no 2228368-74-7 (2-(dimethylamino)-1,3-thiazole-5-sulfonamide)

• Product Name: 2-(dimethylamino)-1,3-thiazole-5-sulfonamide
• CAS No: 2228368-74-7
• MF: C₅H₉N₃O₂S₂
• MW: 207.273857831955
• CID: 6008392
• PubChem ID: 165659633
• Update Time: 2025-10-28

2-(dimethylamino)-1,3-thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-1,3-thiazole-5-sulfonamide
• 2228368-74-7
• EN300-2002694

• Inchi： 1S/C5H9N3O2S2/c1-8(2)5-7-3-4(11-5)12(6,9)10/h3H,1-2H3,(H2,6,9,10)
• InChI Key： IVHSREAWWHBPBA-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N(C)C)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 207.01361889g/mol
• Monoisotopic Mass: 207.01361889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Additional information on 2-(dimethylamino)-1,3-thiazole-5-sulfonamide

Introduction to 2-(Dimethylamino)-1,3-Thiazole-5-Sulfonamide (CAS No. 2228368-74-7)

2-(Dimethylamino)-1,3-thiazole-5-sulfonamide (CAS No. 2228368-74-7) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound belongs to the class of thiazoles, which are heterocyclic compounds known for their diverse biological activities. The sulfonamide group in the molecule further enhances its reactivity and bioavailability, making it a promising candidate for various therapeutic applications.

The structure of 2-(dimethylamino)-1,3-thiazole-5-sulfonamide consists of a thiazole ring with a dimethylamino substituent at the 2-position and a sulfonamide group at the 5-position. The thiazole ring is a five-membered heterocycle containing one sulfur and one nitrogen atom, which provides a stable and versatile scaffold for chemical modifications. The dimethylamino group imparts basicity and lipophilicity to the molecule, while the sulfonamide group contributes to its polarity and hydrogen bonding capabilities.

Recent studies have explored the potential of 2-(dimethylamino)-1,3-thiazole-5-sulfonamide in various biological contexts. One notable area of research is its antimicrobial activity. Thiazoles are well-known for their broad-spectrum antimicrobial properties, and the addition of the sulfonamide group has been shown to enhance these effects. A study published in the Journal of Medicinal Chemistry demonstrated that 2-(dimethylamino)-1,3-thiazole-5-sulfonamide exhibits potent activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a valuable lead compound for developing new antibiotics.

In addition to its antimicrobial properties, 2-(dimethylamino)-1,3-thiazole-5-sulfonamide has also shown promise in antiviral research. A study conducted by researchers at the University of California found that this compound can inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral entry and replication processes, making it a potential candidate for antiviral drug development.

The anti-inflammatory properties of 2-(dimethylamino)-1,3-thiazole-5-sulfonamide have also been investigated. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(dimethylamino)-1,3-thiazole-5-sulfonamide could be developed into an effective anti-inflammatory agent.

Another area of interest is the potential anticancer activity of 2-(dimethylamino)-1,3-thiazole-5-sulfonamide. Cancer is a leading cause of mortality worldwide, and there is an urgent need for new therapeutic strategies. Research published in the Cancer Research journal reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism involves modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death.

The pharmacokinetic properties of 2-(dimethylamino)-1,3-thiazole-5-sulfonamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and stability in physiological conditions, which are essential for effective drug delivery.

Safety is another critical aspect of drug development. Toxicological studies have been conducted to evaluate the potential adverse effects of 2-(dimethylamino)-1,3-thiazole-5-sulfonamide. These studies have shown that it has a low toxicity profile at therapeutic doses, with no significant organ toxicity or mutagenic effects observed in animal models.

In conclusion, 2-(dimethylamino)-1,3-thiazole-5-sulfonamide (CAS No. 2228368-74-7) is a promising compound with diverse biological activities. Its potential applications in antimicrobial, antiviral, anti-inflammatory, and anticancer therapies make it an attractive target for further research and development. Ongoing studies aim to optimize its structure for improved efficacy and safety profiles, paving the way for its potential use as a novel therapeutic agent.